Cas no 1805045-73-1 (4-Amino-3-(difluoromethyl)-2,6-diiodopyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-2,6-diiodopyridine
• CAS No: 1805045-73-1
• MF: C₆H₄F₂I₂N₂
• MW: 395.915112495422
• CID: 4851439
• Update Time: 2025-06-13

4-Amino-3-(difluoromethyl)-2,6-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2,6-diiodopyridine

• Inchi： 1S/C6H4F2I2N2/c7-5(8)4-2(11)1-3(9)12-6(4)10/h1,5H,(H2,11,12)
• InChI Key： YBTQKBIVWUNXJI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)I)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-(difluoromethyl)-2,6-diiodopyridine

Recent Advances in the Study of 4-Amino-3-(difluoromethyl)-2,6-diiodopyridine (CAS: 1805045-73-1)

The compound 4-Amino-3-(difluoromethyl)-2,6-diiodopyridine (CAS: 1805045-73-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and diiodo substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel pharmaceuticals. Researchers have explored its utility in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The presence of the difluoromethyl group enhances the metabolic stability of the compound, while the diiodo substitutions provide opportunities for further functionalization, making it a versatile intermediate in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic properties of 4-Amino-3-(difluoromethyl)-2,6-diiodopyridine. The study revealed that the compound exhibits favorable bioavailability and low toxicity, making it a suitable candidate for further preclinical evaluation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in the treatment of neurological disorders.

Another significant development is the use of this compound in the synthesis of radiopharmaceuticals. The iodine atoms in the molecule can be replaced with radioactive isotopes, such as iodine-125 or iodine-131, enabling its use in diagnostic imaging and targeted radiotherapy. This application has been explored in recent preclinical trials, with promising results in the detection and treatment of thyroid-related malignancies.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-Amino-3-(difluoromethyl)-2,6-diiodopyridine. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs. Recent efforts have focused on green chemistry approaches, such as catalytic halogenation and solvent-free reactions, to enhance the sustainability of the production process.

In conclusion, 4-Amino-3-(difluoromethyl)-2,6-diiodopyridine (CAS: 1805045-73-1) represents a promising scaffold in drug discovery and radiopharmaceutical development. Its unique structural features and favorable pharmacological properties make it a valuable tool for researchers. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for innovative treatments in oncology and beyond.